Cas no 117-34-0 (2,2-diphenylacetic acid)

• Product Name: 2,2-diphenylacetic acid
• CAS No: 117-34-0
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD00004251
• CID: 35842
• PubChem ID: 8333
• Update Time: 2025-04-18

2,2-diphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Diphenylacetic acid
• Benzeneacetic acid, alpha-phenyl-
• Diphenylacetic acid
• 1,1-Diphenylacetic acid
• Acetic acid,diphenyl
• Diphenylethanoic acid
• Diphenylmethane-α-carboxylic Acid
• EINECS 204-185-0
• DPAA
• 'LGC' (2406)
• diphenyl-aceticaci
• RARECHEM AL BO 1083
• DiphenyleaceticAcid
• Biphenylacetic acid
• Two phenylacetic acid
• diphenylethanoicacid
• Acetic acid, diphenyl-
• Benzeneacetic acid, .alpha.-phenyl-
• Diphenyl-acetic acid
• alpha-Toluic acid, alpha-phenyl-
• 658NCZ0NKO
• PYHXGXCGESYPCW-UHFFFAOYSA-N
• .alpha.,.alpha.-Diphenylacetic acid
• .alpha.-Toluic acid, .alpha.-phenyl-
• A-Toluic Acid, A-Phenyl-
• Diphenylacetic acid, 99+%
• Z104477292
• DB03588
• NS00023782
• 4-09-00-02492 (Beilstein Handbook Reference)
• CS-W008595
• 2,2-diphenyl-acetic acid
• NSC-8742
• UNII-658NCZ0NKO
• .ALPHA.-PHENYLBENZENEACETIC ACID
• PYHXGXCGESYPCW-UHFFFAOYSA-
• AKOS000119583
• SCHEMBL38022
• SMR000112185
• SR-01000389184
• AR3860
• BRN 1910978
• bmse000721
• Diphenylmethane-alpha-carboxylic Acid
• NCGC00247023-01
• Diphenylacetic acid-Melting point 147.26 degrees C
• PB39724
• 117-34-0
• CHEMBL1232181
• HMS2270K07
• Q27094513
• CHEBI:41967
• MFCD00004251
• 2,2-Diphenylaceticacid
• Diphenylacetic acid - Melting point 147.26 masculineC
• Oprea1_633306
• NSC120417
• 2,2-di(phenyl)acetic acid
• NSC8742
• Benzeneacetic acid, I+/--phenyl-
• alpha-phenylbenzeneacetic acid
• NSC-120417
• NSC 120417
• STR02769
• D-6050
• SY011402
• DIPHENYLACETIC ACID [MI]
• D0869
• EN300-20209
• Diphenylacetic acid, 99%
• MLS001066368
• F0347-1724
• InChI=1/C14H12O2/c15-14(16)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H,15,16)
• AI3-23777
• AMY3794
• FT-0625249
• diphenyl acetic acid
• SR-01000389184-1
• DTXSID0059453
• BBL013452
• DB-060999
• HY-Y0549
• STK297834
• DTXCID9033399
• FD52483
• alphaToluic acid, alphaphenyl
• Lgc' (246);2,2-Diphenyl acetic acid
• Diphenylmethaneacarboxylic acid
• Acetic acid, diphenyl
• 204-185-0
• alpha,alpha-Diphenylacetic acid
• 2,2Diphenylacetic acid
• alphaPhenylbenzeneacetic acid
• Benzeneacetic acid, alphaphenyl
• 2,2-diphenylacetic acid

• MDL： MFCD00004251
• Inchi： 1S/C14H12O2/c15-14(16)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H,15,16)
• InChI Key： PYHXGXCGESYPCW-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O
• BRN： 1910978

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1,257 g/cm3
• Melting Point: 146.0 to 149.0 deg-C
• Boiling Point: 195℃/25mmHg(lit.)
• Flash Point: 195℃/25mm
• Refractive Index: 1.6000 (estimate)
• PH: 3.8 (H2O, 20℃)(saturated solution)
• Solubility: 0.13g/l
• Water Partition Coefficient: Slightly soluble in water(0.13g/L).
• PSA: 37.30000
• LogP: 2.90310
• Solubility: It is easily soluble in hot water, hot ethanol, ether and chloroform, and slightly soluble in cold water.
• Merck: 3316
• pka: 3.94(at 25℃)

2,2-diphenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S24/25
• RTECS：AH2515000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Natural Products and Extracts Plant Extracts Plant based Stocksia brahuica
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons